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Compound of Interest

Compound Name: Thiothionyl fluoride

Cat. No.: B15341338 Get Quote

Synthese von Thiothionylfluorid (S₂F₂)
Es gibt mehrere etablierte Methoden zur Synthese von S₂F₂. Eine der gebräuchlichsten

Methoden ist die Reaktion von Dischwefeldichlorid (S₂Cl₂) mit einem Fluoridierungsmittel wie

Kaliumfluorid (KF).

Protokoll 1.1: Synthese aus Dischwefeldichlorid und
Kaliumfluorid
Ziel: Herstellung von gasförmigem Thiothionylfluorid durch Fluorierung von Dischwefeldichlorid.

Materialien und Geräte:

Dischwefeldichlorid (S₂Cl₂), frisch destilliert

Kaliumfluorid (KF), getrocknet

Reaktionsrohr (Material: Monel oder Edelstahl)

Rohrofen, regelbar bis 200 °C

Hochvakuumsystem (Vakuumpumpe, Manometer)

Zwei Kühlfallen (Dewar-Gefäße)
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Flüssiger Stickstoff (-196 °C)

Inertgas (Argon oder Stickstoff)

Auffanggefäß aus Edelstahl oder Teflon für das Produkt

Durchführung:

Vorbereitung des Aufbaus: Der experimentelle Aufbau wird gemäß dem untenstehenden

Workflow-Diagramm montiert. Das Reaktionsrohr wird mit getrocknetem KF gefüllt. Das

gesamte System muss absolut trocken sein und wird mehrmals mit Inertgas gespült und

evakuiert, um Feuchtigkeit und Luftsauerstoff zu entfernen.

Reaktion: Das Reaktionsrohr im Rohrofen wird auf ca. 150 °C erhitzt.

Einleitung der Reagenzien: S₂Cl₂ wird langsam unter Vakuum durch das erhitzte

Reaktionsrohr geleitet. Der Dampfdruck des S₂Cl₂ kann durch leichtes Erwärmen des

Vorratsgefäßes kontrolliert werden.

Produktauffang: Die gasförmigen Produkte, die das Reaktionsrohr verlassen, werden durch

eine erste Kühlfalle geleitet, die bei ca. -78 °C (Trockeneis/Aceton) gehalten wird, um nicht

umgesetztes S₂Cl₂ und höher siedende Nebenprodukte zu kondensieren. Das gewünschte

Produkt S₂F₂ passiert diese Falle und wird in einer zweiten Kühlfalle bei -196 °C (flüssiger

Stickstoff) als Feststoff gesammelt.

Reinigung: Das Rohprodukt in der zweiten Kühlfalle wird durch fraktionierte Kondensation im

Vakuum gereinigt. Dazu wird die Kühlfalle langsam erwärmt und das S₂F₂ in ein sauberes,

bei -196 °C gekühltes Auffanggefäß umkondensiert.
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Workflow für die S₂F₂-Synthese

Vorbereitung

Reaktion & Sammlung

Reinigung

Reagenzien:
S₂Cl₂ (flüssig)

KF (fest, getrocknet)

Reaktor (Edelstahlrohr)
mit KF füllen

Gesamtes System
(trocken, inert)

Reaktor auf 150 °C
aufheizen

S₂Cl₂-Dampf
einleiten (Vakuum)

Kühlfalle 1 (-78 °C)
(entfernt S₂Cl₂ Reste)

Kühlfalle 2 (-196 °C)
(sammelt S₂F₂-Rohprodukt)

Fraktionierte
Kondensation

Reines S₂F₂
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Reaktionsbedingungen

Produkte

S₂F₂

Hohe Temp./Druck + 2 HF + H₂O (Hydrolyse) + SF₂

SF₄ + 3 S

Zersetzung

SF₄ + H₂S

Säure-Reaktion

SOF₂ + SO₂ + HF

Hydrolyse

F-S-S-SF₃

Kondensation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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